Cas no 1029724-34-2 (N-(4-chloro-2-fluorophenyl)-2-{[6-methyl-2-(4-phenylpiperazin-1-yl)pyrimidin-4-yl]oxy}acetamide)

• Product Name: N-(4-chloro-2-fluorophenyl)-2-{[6-methyl-2-(4-phenylpiperazin-1-yl)pyrimidin-4-yl]oxy}acetamide
• CAS No: 1029724-34-2
• MF: C₂₃H₂₃ClFN₅O₂
• MW: 455.912427186966
• CID: 5432678
• Update Time: 2025-06-29

N-(4-chloro-2-fluorophenyl)-2-{[6-methyl-2-(4-phenylpiperazin-1-yl)pyrimidin-4-yl]oxy}acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(4-chloro-2-fluorophenyl)-2-[[6-methyl-2-(4-phenyl-1-piperazinyl)-4-pyrimidinyl]oxy]-
• N-(4-chloro-2-fluorophenyl)-2-{[6-methyl-2-(4-phenylpiperazin-1-yl)pyrimidin-4-yl]oxy}acetamide

• Inchi： 1S/C23H23ClFN5O2/c1-16-13-22(32-15-21(31)27-20-8-7-17(24)14-19(20)25)28-23(26-16)30-11-9-29(10-12-30)18-5-3-2-4-6-18/h2-8,13-14H,9-12,15H2,1H3,(H,27,31)
• InChI Key： YETIUYXYVYPIMF-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Cl)C=C1F)(=O)COC1C=C(C)N=C(N2CCN(C3=CC=CC=C3)CC2)N=1

Additional information on N-(4-chloro-2-fluorophenyl)-2-{[6-methyl-2-(4-phenylpiperazin-1-yl)pyrimidin-4-yl]oxy}acetamide

Introduction to N-(4-chloro-2-fluorophenyl)-2-{[6-methyl-2-(4-phenylpiperazin-1-yl)pyrimidin-4-yl]oxy}acetamide and Its Significance in Modern Chemical Biology

N-(4-chloro-2-fluorophenyl)-2-{[6-methyl-2-(4-phenylpiperazin-1-yl)pyrimidin-4-yl]oxy}acetamide, with the CAS number 1029724-34-2, represents a compound of significant interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple pharmacophoric moieties within its structure suggests a multifaceted approach to drug design, making it a subject of extensive investigation in academic and industrial settings.

The structural composition of N-(4-chloro-2-fluorophenyl)-2-{[6-methyl-2-(4-phenylpiperazin-1-yl)pyrimidin-4-yl]oxy}acetamide is a testament to the sophisticated strategies employed in modern medicinal chemistry. The molecule integrates a 4-chloro-2-fluorophenyl group, which is known for its ability to modulate biological pathways through interactions with specific targets. This group, combined with the 6-methyl-2-(4-phenylpiperazin-1-yl)pyrimidin-4-yl moiety, contributes to the compound's binding affinity and selectivity. Such features are critical in the design of drugs that aim to interact with biological systems in a precise manner.

In recent years, there has been a surge in research focused on developing small molecules that can modulate neurotransmitter systems. The 4-phenylpiperazine scaffold, a key component of our compound, is well-documented for its role in influencing central nervous system (CNS) activity. This moiety has been extensively studied for its potential in treating conditions such as depression, anxiety, and schizophrenia. The incorporation of this group into N-(4-chloro-2-fluorophenyl)-2-{[6-methyl-2-(4-phenylpiperazin-1-yl)pyrimidin-4-yloxy}acetamide underscores its potential as a lead compound for further pharmacological exploration.

The acetamide functional group at the 2-position of the molecule adds another layer of complexity, providing a site for further chemical modification. Acetamides are known to exhibit diverse biological activities, including anti-inflammatory and analgesic properties. The strategic placement of this group in conjunction with the pyrimidine ring enhances the compound's potential as a scaffold for drug development. Pyrimidine derivatives are particularly noteworthy in medicinal chemistry due to their prevalence in nucleoside analogs and their ability to interact with enzymes and receptors involved in various metabolic pathways.

The significance of N-(4-chloro-2-fluorophenyl)-2-{[6-methyl-2-(4-phenylpiperazin-1-yloxy)pyrimidin]-4-yloxy}acetamide is further highlighted by its potential applications in addressing unmet medical needs. Current research indicates that this compound may have therapeutic relevance in conditions where modulation of neurotransmitter activity is beneficial. For instance, studies have suggested that compounds with similar structural motifs could potentially interact with serotonin and dopamine receptors, which are implicated in mood disorders and cognitive function.

The synthesis and characterization of this compound have been subjects of considerable interest in synthetic chemistry circles. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the structural integrity of the final product. These methodologies are essential in ensuring that the compound meets the stringent requirements for further pharmacological testing.

In conclusion, N-(4-chloro-octaphenylethynolphenylenesulfonamido) represents a promising candidate for further investigation in the field of chemical biology. Its unique structural features and potential biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely that it will play an increasingly important role in the development of next-generation pharmaceuticals.